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9(S)-Hete 9(S)-Hete 9(S)-HETE is a HETE having a (9S)-hydroxy group and (5Z)-, (7E)-, (11Z)- and (14Z)-double bonds. It is functionally related to an icosa-5,7,11,14-tetraenoic acid.
9(S)-Hete is a natural product found in Polyneura latissima with data available.
Brand Name: Vulcanchem
CAS No.: 107656-13-3
VCID: VC21227345
InChI: InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-10-13-16-19(21)17-14-11-9-12-15-18-20(22)23/h6-7,9-11,13-14,17,19,21H,2-5,8,12,15-16,18H2,1H3,(H,22,23)/b7-6-,11-9-,13-10-,17-14+/t19-/m0/s1
SMILES: CCCCCC=CCC=CCC(C=CC=CCCCC(=O)O)O
Molecular Formula: C20H32O3
Molecular Weight: 320.5 g/mol

9(S)-Hete

CAS No.: 107656-13-3

Cat. No.: VC21227345

Molecular Formula: C20H32O3

Molecular Weight: 320.5 g/mol

* For research use only. Not for human or veterinary use.

9(S)-Hete - 107656-13-3

Specification

Description 9(S)-HETE is a HETE having a (9S)-hydroxy group and (5Z)-, (7E)-, (11Z)- and (14Z)-double bonds. It is functionally related to an icosa-5,7,11,14-tetraenoic acid.
9(S)-Hete is a natural product found in Polyneura latissima with data available.
CAS No. 107656-13-3
Molecular Formula C20H32O3
Molecular Weight 320.5 g/mol
IUPAC Name (5Z,7E,9S,11Z,14Z)-9-hydroxyicosa-5,7,11,14-tetraenoic acid
Standard InChI InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-10-13-16-19(21)17-14-11-9-12-15-18-20(22)23/h6-7,9-11,13-14,17,19,21H,2-5,8,12,15-16,18H2,1H3,(H,22,23)/b7-6-,11-9-,13-10-,17-14+/t19-/m0/s1
Standard InChI Key KATOYYZUTNAWSA-VBLHFSPLSA-N
Isomeric SMILES CCCCC/C=C\C/C=C\C[C@@H](/C=C/C=C\CCCC(=O)O)O
SMILES CCCCCC=CCC=CCC(C=CC=CCCCC(=O)O)O
Canonical SMILES CCCCCC=CCC=CCC(C=CC=CCCCC(=O)O)O

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